N-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)carbonothioyl]-2-fluorobenzamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-ylcarbamothioyl)-2-fluorobenzamide
• InChI: InChI=1S/C16H13FN2O3S/c17-12-4-2-1-3-11(12)15(20)19-16(23)18-10-5-6-13-14(9-10)22-8-7-21-13/h1-6,9H,7-8H2,(H2,18,19,20,23)
• InChI Key: ANPBQRLTTXYNDB-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=S)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C16H13FN2O3S
• Molecular Weight: 332.4 g/mol

Description

N-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)carbonothioyl]-2-fluorobenzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been extensively studied.

Mechanism of Action

The mechanism of action of N-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)carbonothioyl]-2-fluorobenzamide involves the inhibition of specific enzymes and signaling pathways in cells. This compound has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in gene expression and cell growth. By inhibiting HDACs, this compound can induce cell cycle arrest and apoptosis in cancer cells. Additionally, it has been found to inhibit the activity of protein kinases such as AKT and ERK, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects
N-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)carbonothioyl]-2-fluorobenzamide has been found to have several biochemical and physiological effects. Studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells. It has also been found to inhibit angiogenesis, which is the process of forming new blood vessels that supply nutrients and oxygen to tumors. Additionally, it has been shown to reduce inflammation and oxidative stress in cells.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using N-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)carbonothioyl]-2-fluorobenzamide in lab experiments is its specificity towards cancer cells. This compound has been found to selectively target cancer cells while sparing normal cells. Additionally, it has been shown to be effective in treating drug-resistant cancer cells. However, one of the limitations of using this compound in lab experiments is its toxicity towards normal cells at higher concentrations.

Future Directions

There are several future directions for the research on N-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)carbonothioyl]-2-fluorobenzamide. One of the significant areas of research is the development of more efficient synthesis methods to obtain this compound. Additionally, further studies are needed to understand its mechanism of action and identify its specific targets in cells. Further research is also required to determine the optimal dosage and treatment duration for this compound in different types of cancer. Finally, the potential use of this compound in combination with other anti-cancer drugs needs to be explored to enhance its efficacy and reduce toxicity towards normal cells.
Conclusion
In conclusion, N-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)carbonothioyl]-2-fluorobenzamide is a chemical compound that has potential applications in various fields of scientific research, particularly in cancer treatment. Its mechanism of action involves the inhibition of specific enzymes and signaling pathways in cells. This compound has several biochemical and physiological effects, including inducing cell cycle arrest and apoptosis in cancer cells. Although it has advantages in lab experiments, its toxicity towards normal cells at higher concentrations is a limitation. Future research is needed to develop more efficient synthesis methods, understand its mechanism of action, and determine its optimal dosage and treatment duration in different types of cancer.

Synthesis Methods

The synthesis of N-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)carbonothioyl]-2-fluorobenzamide can be achieved using different methods. One of the commonly used methods involves the reaction of 2-fluorobenzoyl chloride with N-(2,3-dihydro-1,4-benzodioxin-6-yl)thiocarbamide in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)carbonothioyl]-2-fluorobenzamide has potential applications in various fields of scientific research. One of the significant areas of research is cancer treatment. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been found to be effective in treating drug-resistant cancer cells. Additionally, this compound has been studied for its potential use in treating other diseases such as diabetes, Alzheimer's, and Parkinson's disease.